Cas no 2751620-06-9 (N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine)

• Product Name: N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine
• CAS No: 2751620-06-9
• MF: C₁₄H₁₂N₆
• MW: 264.285281181335
• CID: 5884283
• PubChem ID: 165657442
• Update Time: 2025-05-22

N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine
• EN300-37325499
• 2751620-06-9

• Inchi： 1S/C14H12N6/c15-12-7-9-14(20-18-12)16-13-8-6-11(17-19-13)10-4-2-1-3-5-10/h1-9H,(H2,15,18)(H,16,19,20)
• InChI Key： FJPDZIKWJLKKPZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(N)N=N1)C1=CC=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 264.11234441g/mol
• Monoisotopic Mass: 264.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.6Ų

Additional information on N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine

Comprehensive Overview of N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine (CAS No. 2751620-06-9)

N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine (CAS No. 2751620-06-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features a unique pyridazine backbone, which is increasingly studied for its potential applications in drug discovery and advanced material synthesis. The presence of both phenyl and diamine functional groups in its structure contributes to its versatile reactivity, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for pyridazine derivatives has surged due to their role in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in compounds like N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine because of their ability to modulate protein-protein interactions, a hot topic in targeted therapy. The compound's structural motif aligns with current trends in fragment-based drug design, where small molecules are optimized for high binding affinity and selectivity.

The synthesis of CAS No. 2751620-06-9 involves multi-step organic reactions, often employing cross-coupling methodologies to attach the phenyl group to the pyridazine core. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. These methods are frequently searched by chemists seeking characterization protocols for similar compounds, reflecting the compound's relevance in modern laboratory workflows.

Beyond pharmaceuticals, N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine has potential applications in organic electronics. Its conjugated system and electron-rich nitrogen atoms make it a candidate for designing light-emitting diodes (LEDs) or organic semiconductors, areas that dominate discussions in green technology forums. This dual utility in life sciences and material innovation underscores its interdisciplinary importance.

Safety and handling of CAS No. 2751620-06-9 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous, proper storage under inert conditions is recommended to maintain stability. Environmental considerations, such as biodegradability and eco-friendly synthesis routes, are increasingly tied to discussions about this compound, mirroring broader industry shifts toward sustainable chemistry.

In summary, N3-(6-phenylpyridazin-3-yl)pyridazine-3,6-diamine exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS No. 2751620-06-9 serves as a key identifier for researchers exploring its structure-activity relationships or material properties. As the scientific community prioritizes precision medicine and renewable energy solutions, this compound is poised to remain a focal point in innovation-driven research.